N-cyclohexylcyclohexanimine
Overview
Description
N-cyclohexylcyclohexanimine (CHA) is a cyclic amine that has been used in scientific research for its potential as a therapeutic agent. It has been found to have various biochemical and physiological effects, making it a promising candidate for further investigation.
Mechanism Of Action
The exact mechanism of action of N-cyclohexylcyclohexanimine is not fully understood, but it is believed to act on various neurotransmitters in the brain. It has been found to increase levels of serotonin and dopamine, which are important neurotransmitters involved in mood regulation.
Biochemical And Physiological Effects
N-cyclohexylcyclohexanimine has been found to have various biochemical and physiological effects. It has been shown to decrease levels of pro-inflammatory cytokines, which are involved in the inflammatory response. Additionally, it has been found to increase levels of brain-derived neurotrophic factor (BDNF), which is important for the growth and survival of neurons.
Advantages And Limitations For Lab Experiments
One advantage of using N-cyclohexylcyclohexanimine in lab experiments is its relatively simple synthesis method. Additionally, it has been found to have low toxicity, making it a safer alternative to other compounds. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are several potential future directions for research on N-cyclohexylcyclohexanimine. One area of interest is its potential as a treatment for depression and other mood disorders. Additionally, it has been studied for its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Further research is needed to fully understand the mechanism of action of N-cyclohexylcyclohexanimine and its potential therapeutic applications.
Scientific Research Applications
N-cyclohexylcyclohexanimine has been studied for its potential as a therapeutic agent in various fields of research. It has been found to have anti-inflammatory properties, making it a potential treatment for conditions such as arthritis. Additionally, it has been studied for its potential as an antidepressant and antipsychotic agent.
properties
CAS RN |
10468-40-3 |
|---|---|
Product Name |
N-cyclohexylcyclohexanimine |
Molecular Formula |
C12H21N |
Molecular Weight |
179.3 g/mol |
IUPAC Name |
N-cyclohexylcyclohexanimine |
InChI |
InChI=1S/C12H21N/c1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h11H,1-10H2 |
InChI Key |
QAFRYXRYDOBFEF-UHFFFAOYSA-N |
SMILES |
C1CCC(CC1)N=C2CCCCC2 |
Canonical SMILES |
C1CCC(CC1)N=C2CCCCC2 |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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